5,6-Tribromo-3β-hydroxy-16-pregnen-20-one Acetate
5,6-Tribromo-3β-hydroxy-16-pregnen-20-one Acetate
Brand Name:
Vulcanchem
CAS No.:
883880-57-7
VCID:
VC0056644
InChI:
InChI=1S/C23H31Br3O3/c1-12(27)17-10-18(24)20-15-9-19(25)23(26)11-14(29-13(2)28)5-8-22(23,4)16(15)6-7-21(17,20)3/h10,14-16,18-20H,5-9,11H2,1-4H3/t14-,15+,16?,18?,19?,20?,21+,22+,23?/m0/s1
SMILES:
CC(=O)C1=CC(C2C1(CCC3C2CC(C4(C3(CCC(C4)OC(=O)C)C)Br)Br)C)Br
Molecular Formula:
C23H31Br3O3
Molecular Weight:
595.21
5,6-Tribromo-3β-hydroxy-16-pregnen-20-one Acetate
CAS No.: 883880-57-7
Cat. No.: VC0056644
Molecular Formula: C23H31Br3O3
Molecular Weight: 595.21
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 883880-57-7 |
|---|---|
| Molecular Formula | C23H31Br3O3 |
| Molecular Weight | 595.21 |
| IUPAC Name | [(3S,8R,10R,13S)-17-acetyl-5,6,15-tribromo-10,13-dimethyl-1,2,3,4,6,7,8,9,11,12,14,15-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C23H31Br3O3/c1-12(27)17-10-18(24)20-15-9-19(25)23(26)11-14(29-13(2)28)5-8-22(23,4)16(15)6-7-21(17,20)3/h10,14-16,18-20H,5-9,11H2,1-4H3/t14-,15+,16?,18?,19?,20?,21+,22+,23?/m0/s1 |
| Standard InChI Key | IFHSHNSZFYAKID-KNERDPDESA-N |
| SMILES | CC(=O)C1=CC(C2C1(CCC3C2CC(C4(C3(CCC(C4)OC(=O)C)C)Br)Br)C)Br |
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